Cas no 38234-21-8 (Fertirelin)

Fertirelin Properties

Names and Identifiers

• Fertirelin
• 9-(N-Ethyl-L-prolinamide)-10-deglycinamide
• Luteinizing hormone releasing factor
• (Des-Gly¹⁰,Pro-NHEt⁹)-LHRH
• Fertirelin Acetate
• [DES-GLY10] LH-RH,ETHYL AMIDE
• 5-oxo-Pro-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-NHEt
• Fertirelin [inn:ban]
• Fertirelina
• Fertirelina [inn-spanish]
• Fertireline
• Fertireline [inn-french]
• GLP-HIS-TRP-SER-TYR-GLY-LEU-ARG-PRO-NHET: GLP-HWSYGLRP-NHET
• pGlu-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-NH-CH2-CH3
• pGlu-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-NHEt
• Q041AO6T91
• Fertirelinum
• Fertirelinum [INN-Latin]
• Fertirelin (INN)
• DSSTox_CID_31517
• DSSTox_RID_97402
• DSSTox_GSID_57728
• GTPL9341
• Tox21_113925
• C55H76N16O12
• 8127AH
• NC
• D07957
• Q27286835
• 9-(N-E
• CHEBI:177856
• DTXSID8057728
• TAP 031
• NCGC00262930-01
• MS-32015
• TAP-031
• F85427
• DTXCID9031517
• AC-8920
• 38234-21-8
• NS00120978
• CAS-38234-21-8
• CHEMBL3272563
• UNII-Q041AO6T91
• AKOS015896030
• 1-9-Luteinizing hormone-releasing factor (swine),9-(N-ethyl-L-prolinamide)-
• A824075
• fertirelin acetat
• Fertirelina (INN-Spanish)
• (2S)-1-[(2S)-5-CARBAMIMIDAMIDO-2-[(2S)-2-{2-[(2S)-2-[(2S)-3-HYDROXY-2-[(2S)-2-[(2S)-3-(1H-IMIDAZOL-4-YL)-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PROPANAMIDO]-3-(1H-INDOL-3-YL)PROPANAMIDO]PROPANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]ACETAMIDO}-4-METHYLPENTANAMIDO]PENTANOYL]-N-ETHYLPYRROLIDINE-2-CARBOXAMIDE
• Fertirelinum (INN-Latin)
• Fertireline (INN-French)
• fertilerine
• DGNH-LHRH
• GnRH, (N)-Et-ProNH2(9)-
• FERTIRELIN [INN]
• LHRH, (N)-ethylprolinamide(9)-des-glycinamide(10)-
• desGly(10)-Pro(9)-LHRH ethylamide
• 5-oxo-l-prolyl-l-histidyl-l-tryptophyl-l-seryl-l-tyrosylglycyl-l-leucyl-l-arginyl-n-ethyl-l-prolinamide
• FERTIRELIN [MI]
• FERTIRELIN [JAN]
• LUTEINIZING HORMONE-RELEASING FACTOR (PIG), 9-(N-ETHYL-L-PROLINAMIDE)-10-DEGLYCINAMIDE-
• 9-(N)-Et-ProNH2-10-des-GlyNH2-LHRH
• LHRH, (N)-Et-ProNH2(9)-
• fertilerine acetate
• +Expand

• InChIKey： DGCPIBPDYFLAAX-YTAGXALCSA-N
• Inchi： 1S/C55H76N16O12/c1-4-59-53(82)44-12-8-20-71(44)54(83)38(11-7-19-60-55(56)57)66-49(78)39(21-30(2)3)65-46(75)27-62-47(76)40(22-31-13-15-34(73)16-14-31)67-52(81)43(28-72)70-50(79)41(23-32-25-61-36-10-6-5-9-35(32)36)68-51(80)42(24-33-26-58-29-63-33)69-48(77)37-17-18-45(74)64-37/h5-6,9-10,13-16,25-26,29-30,37-44,61,72-73H,4,7-8,11-12,17-24,27-28H2,1-3H3,(H,58,63)(H,59,82)(H,62,76)(H,64,74)(H,65,75)(H,66,78)(H,67,81)(H,68,80)(H,69,77)(H,70,79)(H4,56,57,60)/t37-,38-,39-,40-,41-,42-,43-,44-/m0/s1
• SMILES： O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([C@]([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])C([C@]1([H])C([H])([H])C([H])([H])C(N1[H])=O)=O)=O)=O)=O)=O)=O)=O)N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 1152.58000
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 30
• Monoisotopic Mass: 1152.583
• Heavy Atom Count: 83
• Complexity: 2280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 432

Experimental Properties

• LogP: 1.94170
• PSA: 429.04000
• Refractive Index: 1.698
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 11.6 mg/mL(10.06 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Color/Form: No data available
• Density: 1.49

Related Categories

• Other Chemical Reagents